Cas no 1040850-75-6 ((3-(1H-Imidazol-1-yl)phenyl)boronic acid)

• Product Name: (3-(1H-Imidazol-1-yl)phenyl)boronic acid
• CAS No: 1040850-75-6
• MF: C₉H₉BN₂O₂
• MW: 187.990961790085
• CID: 1095289
• PubChem ID: 73554794
• Update Time: 2025-05-22

(3-(1H-Imidazol-1-yl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-(1H-Imidazol-1-yl)phenyl)boronic acid
• [3-(1H-Imidazol-1-yl)phenyl]boronic acid
• 1040850-75-6
• 3-(IMIDAZOL-1-YL)PHENYLBORONIC ACID
• DA-16020

• Inchi： 1S/C9H9BN2O2/c13-10(14)8-2-1-3-9(6-8)12-5-4-11-7-12/h1-7,13-14H
• InChI Key： VMTAABWUPMGKRY-UHFFFAOYSA-N
• SMILES： OB(C1=CC=CC(=C1)N1C=NC=C1)O

Computed Properties

• Exact Mass: 188.0757077g/mol
• Monoisotopic Mass: 188.0757077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on (3-(1H-Imidazol-1-yl)phenyl)boronic acid

(3-(1H-Imidazol-1-yl)phenyl)boronic Acid: A Comprehensive Overview

Introduction

Cas No. 1040850-75-6, also known as (3-(1H-imidazol-1-yl)phenyl)boronic acid, is a versatile and intriguing compound that has garnered significant attention in the fields of organic synthesis, materials science, and drug discovery. This compound is characterized by its unique structure, which combines the aromatic stability of a phenyl ring with the reactivity of a boronic acid group and the heterocyclic functionality of an imidazole moiety. The combination of these features makes it a valuable building block in modern chemical research.

Structural Features and Synthesis

The molecular structure of (3-(1H-imidazol-1-yl)phenyl)boronic acid is defined by its phenyl ring substituted at the 3-position with an imidazole group. The imidazole ring, a five-membered heterocycle containing two nitrogen atoms, contributes to the compound's ability to engage in various non-covalent interactions, such as hydrogen bonding and π-π stacking. The boronic acid group (-B(OH)₂), attached directly to the phenyl ring, is highly reactive and plays a pivotal role in cross-coupling reactions, particularly in the Suzuki-Miyaura coupling.

The synthesis of this compound typically involves multi-step processes that often start with the preparation of the imidazole derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving scalability. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the imidazole ring under mild conditions.

Applications in Organic Synthesis

One of the most prominent applications of (3-(1H-imidazol-1-yl)phenyl)boronic acid is its role as a coupling partner in cross-coupling reactions. The Suzuki-Miyaura coupling reaction, which involves the coupling of boronic acids with aryl halides in the presence of palladium catalysts, has been extensively utilized to construct biaryl compounds with high precision. This compound's ability to undergo such reactions has made it invaluable in constructing complex molecular frameworks for pharmaceuticals and agrochemicals.

Recent studies have also highlighted its utility in other types of cross-coupling reactions, such as Negishi and Stille couplings. These reactions have expanded its applicability to a broader range of substrates, further solidifying its position as a key intermediate in organic synthesis.

Role in Drug Discovery and Development

The pharmaceutical industry has benefited significantly from (3-(1H-imidazol-1-yl)phenyl)boronic acid due to its potential as a lead compound for drug development. The imidazole moiety is known for its ability to act as a hydrogen bond donor or acceptor, which can enhance bioavailability and target binding affinity. Additionally, the boronic acid group provides flexibility for further functionalization during drug design.

Emerging research has demonstrated that derivatives of this compound exhibit promising biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. For example, recent studies have shown that certain analogs can inhibit key enzymes involved in inflammatory pathways, making them potential candidates for treating chronic inflammatory diseases.

Applications in Materials Science

Beyond its role in organic synthesis and drug discovery, (3-(1H-imidazol-1-yl)phenyl)boronic acid has found applications in materials science. Its aromaticity and reactivity make it suitable for use in constructing advanced materials such as organic semiconductors and coordination polymers.

In one notable application, researchers have employed this compound as a precursor for synthesizing conjugated polymers with tailored electronic properties. These polymers exhibit potential applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

Future Directions and Research Opportunities

The future prospects for (3-(1H-imidazol-1-yl)phenyl)boronic acid are bright, driven by ongoing advancements in synthetic methodologies and materials science. Current research efforts are focused on exploring new reaction pathways that can further enhance its utility as a building block for complex molecules.

Additionally, there is growing interest in leveraging computational chemistry tools to predict and optimize the properties of derivatives based on this compound. Machine learning algorithms are being employed to screen large libraries of compounds for desired biological or physical properties, accelerating the discovery process.

In conclusion, Cas No. 1040850-75-6, or (3-(1H-imidazol-1-yl)phenyl)boronic acid, stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and reactivity continue to inspire innovative research directions, ensuring its relevance in both academic and industrial settings for years to come.